N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide

• IUPAC Name: N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide
• InChI: InChI=1S/C17H22N2O2/c20-16(13-5-1-2-6-13)18-15-9-7-14(8-10-15)17(21)19-11-3-4-12-19/h7-10,13H,1-6,11-12H2,(H,18,20)
• InChI Key: NMIUZEQHOVTAOD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide, also known as CPP-ACP, is a bioactive peptide that has gained significant attention in the scientific community due to its potential applications in the field of dentistry. CPP-ACP is a derivative of casein, a protein found in milk, and is known for its ability to promote remineralization of tooth enamel, which is crucial in preventing dental caries. In

Mechanism of Action

N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide works by forming complexes with calcium and phosphate ions, which are present in saliva and plaque. These complexes then bind to the tooth surface and release calcium and phosphate ions, which are incorporated into the tooth enamel. This process promotes remineralization of the tooth enamel, which is crucial in preventing dental caries.
Biochemical and Physiological Effects:
N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide has been shown to have several biochemical and physiological effects. It has been shown to enhance the mechanical properties of tooth enamel, such as hardness and elasticity. It also reduces the solubility of tooth enamel, making it more resistant to acid attack. N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide has also been shown to inhibit the growth of bacteria that cause dental caries, such as Streptococcus mutans.

Advantages and Limitations for Lab Experiments

N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications in dentistry. However, there are also some limitations to using N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide in lab experiments. It can be difficult to obtain pure N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide, and its effects on tooth enamel may vary depending on the concentration and duration of exposure.

Future Directions

There are several future directions for research on N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide. One area of research is to explore the potential applications of N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide in other fields, such as orthopedics and ophthalmology. Another area of research is to investigate the effects of N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide on different types of bacteria that cause dental caries. Additionally, researchers can explore the potential use of N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide in combination with other agents, such as fluoride, to enhance its effectiveness in preventing dental caries.

Synthesis Methods

N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide is synthesized by the reaction of casein with pyrrolidine-1-carbonyl chloride and cyclopentanecarboxylic acid. The resulting product is purified using high-performance liquid chromatography (HPLC) to obtain pure N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide. The purity of the product is confirmed using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide has been extensively studied for its potential applications in the field of dentistry. It has been shown to have a significant impact on the prevention and treatment of dental caries. N-[4-(pyrrolidine-1-carbonyl)phenyl]cyclopentanecarboxamide works by binding to tooth enamel and releasing calcium and phosphate ions, which are essential for remineralization. It also inhibits the growth of bacteria that cause dental caries, such as Streptococcus mutans.